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Compound of Interest

Compound Name: N-Boc-8-amino-octanoic acid

Cat. No.: B558651

Essential safety protocols and logistical plans are critical for the secure and effective handling
of chemical compounds in a laboratory setting. This guide provides detailed procedural
information for the use of N-Boc-8-amino-octanoic acid, ensuring the safety of researchers
and the integrity of their work.

For laboratory professionals engaged in drug development and scientific research, a
comprehensive understanding of chemical handling is paramount. This document outlines the
necessary personal protective equipment (PPE), operational workflows, and disposal plans for
N-Boc-8-amino-octanoic acid, a compound utilized in peptide synthesis and as a PROTAC
linker.[1][2] By adhering to these guidelines, researchers can minimize risks and maintain a

safe laboratory environment.

Physicochemical and Safety Data

A clear understanding of the compound's properties is the foundation of safe handling. The
following table summarizes key quantitative data for N-Boc-8-amino-octanoic acid.
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Property Value Source
Molecular Formula C13H25N04 [1112]
Molecular Weight 259.34 g/mol [1][3]
Melting Point 56-59°C
Boiling Point 406.0 £ 28.0°C at 760 mmHg
Appearance Wh-ite amorphous powder / 2]

Solid
Purity >97% [2]

Operational Plan: Personal Protective Equipment
(PPE)

While N-Boc-8-amino-octanoic acid is not classified as acutely toxic, it can cause skin and
eye irritation and may cause respiratory irritation.[3] Therefore, a multi-layered PPE approach is
essential to ensure researcher safety.

Primary Engineering Controls

e Fume Hood: All weighing and handling of the solid compound should be conducted in a
certified chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE) Ensemble

o Eye and Face Protection: Chemical safety goggles are mandatory.[4] A face shield should be
worn over the goggles, especially when handling larger quantities or if there is a splash risk.

o Hand Protection: Chemical-resistant gloves are required. Given the nature of the compound,
nitrile gloves are a suitable choice for incidental contact. For prolonged handling or in the
event of a spill, heavier-duty gloves such as neoprene should be considered.[5] Always
inspect gloves for tears or punctures before use and practice proper glove removal
techniques to avoid skin contact.
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o Body Protection: A standard laboratory coat is required. For tasks with a higher risk of
contamination, consider disposable coveralls.[6][7]

o Respiratory Protection: Under normal handling conditions within a fume hood, respiratory
protection is not typically required. However, if a fume hood is not available or in the case of
a large spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
and particulates should be used.[5]

Experimental Workflow and Handling

A systematic workflow is critical to maintaining safety and procedural consistency. The following
diagram illustrates the key steps for handling N-Boc-8-amino-octanoic acid from initial
preparation to final disposal.
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Figure 1. Workflow for Handling N-Boc-8-amino-octanoic acid.
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Disposal Plan

Proper waste management is a critical component of laboratory safety and environmental
responsibility.

Solid Waste

e Collection: Collect waste N-Boc-8-amino-octanoic acid and any contaminated disposable
materials (e.g., weighing paper, gloves, paper towels) in a designated, sealed, and clearly
labeled waste container.[8] The label should include the chemical name and be marked as
"non-hazardous waste for chemical disposal.”

o Storage: Store the sealed waste container in a designated satellite accumulation area away
from incompatible materials.

» Disposal: The collected solid waste should be disposed of through the institution's
environmental health and safety (EHS) office or a licensed chemical waste contractor.[9] Do
not dispose of solid chemical waste in the regular trash.[10]

Liquid Waste

¢ Neutralization: As N-Boc-8-amino-octanoic acid is an acidic compound, any aqueous
solutions should be neutralized to a pH between 6 and 9 before disposal, if permitted by
local regulations.[8]

» Collection: Collect all liquid waste containing the compound in a sealed and properly labeled
container.

o Disposal: Liquid waste should be disposed of according to institutional and local regulations,
typically through the EHS office. Do not pour chemical waste down the drain unless explicitly
permitted for non-hazardous, neutralized solutions by your institution.[10]

Empty Containers

o Decontamination: Triple rinse empty containers with a suitable solvent. The rinsate should be
collected and disposed of as chemical waste.
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» Disposal: Once decontaminated, deface the original label and dispose of the container in the
regular trash or recycling, as per institutional guidelines.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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